Cas no 2034614-96-3 (N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide)
N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide
- N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-3-methoxybenzamide
- F6454-1093
- N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide
- 2034614-96-3
- AKOS026688472
-
- Inchi: 1S/C18H21FN4O2/c1-25-16-4-2-3-14(9-16)17(24)20-10-13-5-7-23(8-6-13)18-21-11-15(19)12-22-18/h2-4,9,11-13H,5-8,10H2,1H3,(H,20,24)
- InChI Key: MBSHFAYCDOLUMK-UHFFFAOYSA-N
- SMILES: FC1=CN=C(N=C1)N1CCC(CNC(C2C=CC=C(C=2)OC)=O)CC1
Computed Properties
- Exact Mass: 344.16485409g/mol
- Monoisotopic Mass: 344.16485409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 67.4Ų
N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6454-1093-2μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 2μl |
$85.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-5μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 5μl |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-10μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 10μl |
$103.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-20μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 20μl |
$118.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-1mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 1mg |
$81.0 | 2023-05-20 | |
| Life Chemicals | F6454-1093-2mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 2mg |
$88.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-3mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 3mg |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-4mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 4mg |
$99.0 | 2023-05-20 | |
| Life Chemicals | F6454-1093-5mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 5mg |
$103.5 | 2023-05-20 | |
| Life Chemicals | F6454-1093-10mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-3-methoxybenzamide |
2034614-96-3 | 90%+ | 10mg |
$118.5 | 2023-05-20 |
N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide
N-((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide: A Comprehensive Overview
N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide, with the CAS number 2034614-96-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a fluoropyrimidine moiety, and a benzamide group. The integration of these structural elements contributes to its potential as a bioactive molecule with diverse applications in drug discovery and development.
The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of its core framework. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the piperidine-pyrimidine hybrid structure, while microwave-assisted synthesis has been utilized to optimize reaction conditions and enhance yield.
Structurally, the compound features a piperidine ring substituted at the 4-position with a methylene group that connects to the benzamide moiety. The pyrimidine ring is fluorinated at the 5-position, which introduces electronic effects that can modulate the compound's pharmacokinetic properties. The methoxy group on the benzene ring further enhances the molecule's solubility and bioavailability. These structural attributes make it an attractive candidate for exploring its biological activities.
Recent studies have highlighted the potential of this compound as a kinase inhibitor. Its ability to target specific protein kinases has been investigated in various cellular models, demonstrating promising anti-proliferative effects against cancer cell lines. Additionally, computational modeling techniques such as molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins. These findings underscore its potential as a lead compound for developing novel anti-cancer therapies.
Beyond its therapeutic applications, this compound has also been explored for its role in chemical biology and materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have examined its ability to act as an electron transport layer in organic photovoltaic cells, where it exhibits favorable charge transport characteristics.
In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous media and acceptable permeability across biological membranes. Its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes phase I metabolism primarily through cytochrome P450-mediated pathways. These properties are critical for determining its suitability as an orally administered drug.
The development of this compound has also benefited from green chemistry principles. Researchers have implemented environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For example, solvent-free reactions and catalytic systems have been employed to enhance sustainability while maintaining high yields.
In conclusion, N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with advances in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool for future research and development efforts.
2034614-96-3 (N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)